Cas no 201487-93-6 (2,2,2-trifluoroethyl N-pentylcarbamate)
2,2,2-trifluoroethyl N-pentylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, pentyl-, 2,2,2-trifluoroethyl ester
- Carbamic acid, pentyl-, 2,2,2-trifluoroethyl ester (9CI)
- 2,2,2-trifluoroethyl N-pentylcarbamate
- 201487-93-6
- BIA48793
- EN300-56230
- 2,2,2-trifluoroethylN-pentylcarbamate
- Z851820872
- AKOS010973336
- G25544
-
- Inchi: 1S/C8H14F3NO2/c1-2-3-4-5-12-7(13)14-6-8(9,10)11/h2-6H2,1H3,(H,12,13)
- InChI Key: LKXHYLJLWMAHHQ-UHFFFAOYSA-N
- SMILES: C(OCC(F)(F)F)(=O)NCCCCC
Computed Properties
- Exact Mass: 213.09766318Da
- Monoisotopic Mass: 213.09766318Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.3Ų
2,2,2-trifluoroethyl N-pentylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B588465-25mg |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B588465-50mg |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B588465-250mg |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 250mg |
$ 320.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01045977-1g |
2,2,2-Trifluoroethyl N-pentylcarbamate |
201487-93-6 | 95% | 1g |
¥3254.0 | 2023-02-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01045977-5g |
2,2,2-Trifluoroethyl N-pentylcarbamate |
201487-93-6 | 95% | 5g |
¥6236.0 | 2023-02-23 | |
| Chemenu | CM408349-1g |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 95%+ | 1g |
$445 | 2023-02-23 | |
| Enamine | EN300-56230-0.05g |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-56230-0.1g |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-56230-0.25g |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-56230-0.5g |
2,2,2-trifluoroethyl N-pentylcarbamate |
201487-93-6 | 95.0% | 0.5g |
$271.0 | 2025-02-20 |
2,2,2-trifluoroethyl N-pentylcarbamate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2,2,2-trifluoroethyl N-pentylcarbamate
Introduction to 2,2,2-trifluoroethyl N-pentylcarbamate (CAS No. 201487-93-6) and Its Emerging Applications in Chemical Biology
2,2,2-trifluoroethyl N-pentylcarbamate, identified by the chemical identifier CAS No. 201487-93-6, is a fluorinated carbamate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. The presence of both a trifluoroethyl group and a pentylcarbamate moiety imparts distinct physicochemical characteristics, making it a versatile intermediate in the synthesis of bioactive molecules.
The trifluoroethyl group, characterized by its electron-withdrawing effects and lipophilicity, enhances the metabolic stability and bioavailability of associated molecules. This feature is particularly valuable in drug design, where improving pharmacokinetic profiles is often critical. In contrast, the pentylcarbamate component contributes to the compound's solubility and reactivity, facilitating its incorporation into various synthetic pathways. Together, these structural elements make 2,2,2-trifluoroethyl N-pentylcarbamate a promising candidate for further exploration in medicinal chemistry.
Recent advancements in fluorinated chemistry have highlighted the importance of fluorinated carbamates in developing novel therapeutics. Studies have demonstrated that compounds containing fluorine atoms can exhibit improved binding affinities to biological targets due to modifications in electronic distributions and steric interactions. For instance, researchers have leveraged derivatives of CAS No. 201487-93-6 to design potent inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory and neurodegenerative diseases. The ability of the trifluoroethyl group to modulate hydrophobicity while maintaining metabolic resilience has been particularly noted in these investigations.
The pharmaceutical industry has shown increasing interest in fluorinated intermediates like 2,2,2-trifluoroethyl N-pentylcarbamate due to their potential in enhancing drug efficacy and reducing side effects. A notable application involves its use as a precursor in synthesizing small-molecule modulators of protein-protein interactions. These interactions are often implicated in disease pathogenesis but are challenging to target with conventional small molecules. The unique combination of lipophilicity and stability provided by the compound's structure allows for the development of high-affinity binders with improved selectivity.
In addition to its role in drug discovery, CAS No. 201487-93-6 has been explored in materials science and agrochemical research. The fluorine atoms introduce rigidity and resistance to degradation, which are beneficial properties when designing advanced materials or crop protection agents. Recent publications have described its use in creating novel polymers with enhanced thermal stability and biodegradability, underscoring its versatility beyond traditional pharmaceutical applications.
The synthesis of 2,2,2-trifluoroethyl N-pentylcarbamate typically involves multi-step organic reactions that incorporate fluorinated building blocks with appropriate protecting groups. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability for industrial applications. Catalytic processes have been particularly effective in introducing the trifluoroethyl moiety without compromising yield or purity.
From a regulatory perspective, compounds like CAS No. 201487-93-6 must undergo rigorous evaluation to ensure safety and efficacy before commercialization. Collaborative efforts between academic researchers and industry partners have accelerated the development pipeline for fluorinated carbamates by leveraging computational modeling and high-throughput screening techniques. These approaches allow for rapid identification of lead compounds with optimized properties for therapeutic use.
The future prospects for 2,2,2-trifluoroethyl N-pentylcarbamate are promising as research continues to uncover new applications across multiple disciplines. Innovations in synthetic chemistry may further streamline its production, while ongoing studies will explore its potential as an intermediate for next-generation therapeutics targeting unmet medical needs. The compound's unique structural features position it as a cornerstone molecule in modern chemical biology research.
201487-93-6 (2,2,2-trifluoroethyl N-pentylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)